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Compound of Interest

Compound Name:
Tetrakis(triphenylphosphite)nickel(

0)

Cat. No.: B087886 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of Tetrakis(triphenylphosphite)nickel(0).

This document provides critical safety protocols and logistical plans for the laboratory use of

Tetrakis(triphenylphosphite)nickel(0) (CAS No. 14221-00-2). Adherence to these guidelines

is essential to mitigate risks and ensure a safe research environment. This compound is an air-

sensitive, skin and eye irritant, a suspected carcinogen, and may cause sensitization by

inhalation or skin contact.[1]

Hazard Summary & Key Safety Data
Tetrakis(triphenylphosphite)nickel(0) presents several significant hazards that necessitate

stringent safety measures. The following table summarizes its primary health and safety

concerns.
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Hazard Classification Description Precautionary Statements

Carcinogenicity

Limited evidence of a

carcinogenic effect; classified

as a Group 1 carcinogen by

IARC (as Nickel compounds).

[1]

P202: Do not handle until all

safety precautions have been

read and understood. P308 +

P313: IF exposed or

concerned: Get medical

advice/attention.

Skin Corrosion/Irritation

Causes skin irritation and may

cause an allergic skin reaction.

[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

Eye Damage/Irritation
Causes serious eye irritation.

[1]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Sensitization

May cause sensitization by

inhalation.[1] Irritating to the

respiratory system.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only in a chemical

fume hood.[1]

Air Sensitivity Air sensitive.[1]

Handle and store under an

inert atmosphere (e.g.,

nitrogen).[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling this compound. The following

table outlines the required equipment.
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Body Part Required PPE Specifications

Hands Chemical resistant gloves

Nitrile gloves are a common

laboratory standard.[2] For

enhanced protection against

unknown hazards, consider

double-gloving or using a more

robust glove material like

neoprene.[3]

Eyes/Face
Safety glasses with side

shields and a face shield

Standard safety glasses are

required at all times in the

laboratory.[2] A face shield

must be worn over safety

glasses when there is a risk of

splashes or sprays.[3][4]

Body Flame-resistant lab coat

A lab coat should be worn at

all times and should be

buttoned to the collar with

sleeves gathered at the wrist.

[2]

Respiratory N95 dust mask or higher

A NIOSH-approved respirator

is required. For operations with

a higher risk of aerosolization,

a full-face respirator with

appropriate cartridges may be

necessary.[3]

Operational Plan: Step-by-Step Handling Protocol
The following workflow diagram and detailed steps provide a clear guide for the safe handling

of Tetrakis(triphenylphosphite)nickel(0) from preparation to immediate cleanup.
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Workflow for Handling Tetrakis(triphenylphosphite)nickel(0)

Preparation

Handling

Immediate Cleanup & Storage

Don appropriate PPE

Prepare inert atmosphere work area (glovebox or Schlenk line)

Ensure emergency equipment is accessible (eyewash, shower)

Weigh and dispense compound under inert atmosphere

Perform reaction in a designated fume hood

Quench any reactive residues

Clean glassware with appropriate solvent

Store compound under nitrogen in a refrigerator (2-8°C)

Click to download full resolution via product page

Caption: Safe handling workflow for Tetrakis(triphenylphosphite)nickel(0).
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Experimental Protocol Details:

Preparation:

Before handling the compound, put on all required personal protective equipment as

detailed in the PPE table. This includes a flame-resistant lab coat, safety glasses with side

shields, a face shield, and chemical-resistant gloves.[2][3][4]

Prepare an inert atmosphere workspace. Due to its air-sensitive nature,

Tetrakis(triphenylphosphite)nickel(0) should be handled in a glovebox or using Schlenk

line techniques.[5]

Confirm that an eyewash station and safety shower are unobstructed and have been

recently tested.[1]

Handling:

All weighing and dispensing of the solid compound must be conducted under an inert

atmosphere to prevent degradation and reaction with air.[1][5]

Carry out all subsequent experimental procedures within a certified chemical fume hood to

mitigate inhalation risks.[1]

Avoid contact with skin and eyes. In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[1]

Immediate Cleanup and Storage:

After use, any residual compound or reactive byproducts should be carefully quenched

following laboratory-specific procedures.

Clean all contaminated glassware thoroughly with an appropriate solvent in a fume hood.

Store the main container of Tetrakis(triphenylphosphite)nickel(0) tightly sealed under a

nitrogen atmosphere in a refrigerator at 2-8°C.[1]
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Disposal Plan
Proper disposal of Tetrakis(triphenylphosphite)nickel(0) and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow for Tetrakis(triphenylphosphite)nickel(0) Waste

Waste Collection

Disposal

Segregate waste: solid, liquid, contaminated PPE

Use designated, labeled, and sealed waste containers

Arrange for pickup by certified hazardous waste disposal service

Maintain disposal records

Click to download full resolution via product page

Caption: Disposal workflow for chemical waste.

Disposal Protocol Details:

Waste Segregation:
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Collect all waste materials contaminated with Tetrakis(triphenylphosphite)nickel(0) in
separate, clearly labeled, and sealed containers.

Segregate waste into solid (e.g., contaminated filter paper, gloves) and liquid (e.g.,

reaction quenching solutions, cleaning solvents) waste streams.

Contaminated personal protective equipment should also be treated as hazardous waste.

Container Management:

Use waste containers that are compatible with the chemical waste being stored.

Ensure all waste containers are properly labeled with the chemical name and associated

hazards.

Final Disposal:

Dispose of all waste in a manner consistent with federal, state, and local regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal by a licensed hazardous waste contractor.

Maintain detailed records of all disposed chemical waste as required by your institution

and regulatory bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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